Cas no 926545-91-7 (N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide)

• Product Name: N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide
• CAS No: 926545-91-7
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 6043366
• PubChem ID: 16550737
• Update Time: 2025-10-22

N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide
• EN300-26590927
• AKOS002519438
• Z29527239
• 926545-91-7

• Inchi： 1S/C22H25N3O4S/c26-21(11-13-23-22(27)20-9-5-2-6-10-20)24-14-16-25(17-15-24)30(28,29)18-12-19-7-3-1-4-8-19/h1-10,12,18H,11,13-17H2,(H,23,27)/b18-12+
• InChI Key： BTDAMWQZWVVPOT-LDADJPATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CCNC(C2C=CC=CC=2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 427.15657746g/mol
• Monoisotopic Mass: 427.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.2Ų

Additional information on N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide

Recent Advances in the Study of N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide (CAS: 926545-91-7)

The compound N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide (CAS: 926545-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its mechanism of action, pharmacokinetics, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide to enhance its biological activity and selectivity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and solid-phase peptide synthesis, to achieve high yields and purity. The compound's structure-activity relationship (SAR) has been extensively investigated, revealing that modifications to the phenyl ring and the sulfonyl group can significantly influence its binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the activity of cyclooxygenase-2 (COX-2), making it a promising candidate for the development of anti-inflammatory drugs. Additionally, preliminary data suggest that the compound may have applications in oncology, as it has been observed to induce apoptosis in certain cancer cell lines.

Pharmacokinetic studies have revealed that N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide has favorable absorption and distribution properties, with a relatively long half-life in plasma. However, further optimization is required to improve its metabolic stability and reduce potential off-target effects. Recent advancements in formulation technology, such as the use of nanoparticle-based delivery systems, have shown promise in enhancing the compound's bioavailability and therapeutic efficacy.

In conclusion, N-{3-oxo-3-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propyl}benzamide (CAS: 926545-91-7) represents a promising lead compound for the development of novel therapeutic agents. Ongoing research efforts are focused on further elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its potential applications in various disease models. The findings from these studies are expected to contribute significantly to the advancement of chemical biology and medicinal chemistry.